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Compound of Interest

Compound Name: 2-Nitrophenylpyruvic acid

Cat. No.: B1203231 Get Quote

For Immediate Use by Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of 2-Nitrophenylpyruvic acid (CAS No. 5461-32-5). The following procedures are designed to

ensure the safety of laboratory personnel and compliance with standard environmental

regulations. This guidance is intended for researchers, scientists, and drug development

professionals.

Immediate Safety and Hazard Assessment
According to the Safety Data Sheet (SDS) from Sigma-Aldrich for 2-Nitrophenylpyruvic acid
(CAS No. 5461-32-5), the substance is not classified as a hazardous substance or mixture.[1]

However, the SDS also notes that the chemical, physical, and toxicological properties have not

been thoroughly investigated.[1] Therefore, it is prudent to handle this compound with care and

follow standard laboratory safety protocols for chemical waste.

Personal Protective Equipment (PPE): Before handling 2-Nitrophenylpyruvic acid for

disposal, ensure the following PPE is worn:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]
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Respiratory Protection: A NIOSH-approved N95 respirator or equivalent, especially when

handling the powder form to avoid dust inhalation.

Body Protection: A standard laboratory coat.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-
Nitrophenylpyruvic acid.

Property Value

CAS Number 5461-32-5

Molecular Formula C₉H₇NO₅

Molecular Weight 209.16 g/mol

Form Powder

Melting Point 119-120 °C

Storage Class 13 - Non-Combustible Solids

Water Solubility
Not specified, but general prudence suggests

avoiding drain disposal.

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 2-Nitrophenylpyruvic acid and its

contaminated materials is to manage them as chemical waste through your institution's

Environmental Health and Safety (EHS) department or a licensed waste disposal company.

Step 1: Waste Collection

Solid Waste: Collect surplus or expired 2-Nitrophenylpyruvic acid in a designated, clearly

labeled hazardous waste container. The container should be robust, chemically resistant,

and have a secure, tightly fitting lid.[1]
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Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips, that

have come into contact with the compound should also be collected in the same solid waste

container.

Solutions: If the compound is in a solvent, it should be collected in a designated liquid

chemical waste container. Ensure the solvent is compatible with the other contents of the

container.

Step 2: Labeling the Waste Container

Properly label the chemical waste container with the following information:

The words "Chemical Waste" or "Hazardous Waste" (as per your institution's policy).

The full chemical name: "2-Nitrophenylpyruvic acid".

The CAS Number: "5461-32-5".

An estimate of the quantity of the waste.

The date of accumulation (the date you first added waste to the container).

Your name, laboratory, and contact information.

Step 3: Storage of Chemical Waste

Store the sealed waste container in a designated and secure satellite accumulation area

within your laboratory.

Ensure the storage area is well-ventilated and away from incompatible materials.

Secondary containment is recommended for liquid waste containers to prevent the spread of

material in case of a leak.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for the pickup and proper disposal of the
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waste.[1]

Provide the waste disposal personnel with the Safety Data Sheet (SDS) for 2-
Nitrophenylpyruvic acid.

Do not dispose of 2-Nitrophenylpyruvic acid down the drain or in the regular trash.[1]

Step 5: Empty Container Disposal

Empty containers of 2-Nitrophenylpyruvic acid should be managed as chemical waste

unless they have been triple-rinsed with a suitable solvent.

The rinsate from the cleaning process must be collected and disposed of as liquid chemical

waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Nitrophenylpyruvic acid.
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Start: Have 2-Nitrophenylpyruvic acid waste?

Wear appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

- Respirator (if powder)

Is the waste solid, liquid, or contaminated material?

Collect in a labeled solid chemical waste container

Solid

Collect in a labeled liquid chemical waste container

Liquid

Collect with solid waste

Contaminated Material

Label container with:
- 'Chemical Waste'

- Full Chemical Name
- CAS Number

- Quantity and Date

Store sealed container in a designated satellite accumulation area

Contact EHS or licensed disposal company for pickup

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal workflow for 2-Nitrophenylpyruvic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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